Cas no 100806-77-7 (Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)-)

Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)- structure
100806-77-7 structure
Product Name:Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)-
CAS No:100806-77-7
MF:C13H14N2O
MW:214.263062953949
CID:124240
PubChem ID:15597454
Update Time:2025-04-18

Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)-
    • [3-(4,6-dimethylpyrimidin-2-yl)phenyl]methanol
    • 3-(4,6-DIMETHYLPYRIMIDIN-2-YL)BENZYL ALCOHOL
    • 3-(5-Fluoropyrimidin-2-yl)benzyl alcohol
    • 3-(5-Nitropyrimidin-2-yl)benzyl alcohol
    • 4-(4,6-Dimethylpyrimidin-2-yl)benzyl alcohol
    • 4-(5-Fluoropyrimidin-2-yl)benzyl alcohol
    • 4-(5-Nitropyrimidin-2-yl)benzyl alcohol
    • Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)
    • (4-(4,6-DIMETHYLPYRIMIDIN-2-YL)PHENYL)METHANOL
    • SB60755
    • [4-(4,6-dimethyl-2-pyrimidinyl)phenyl]methanol
    • Benzenemethanol, 4-(4,6-dimethyl-2-pyrimidinyl)-
    • 100806-77-7
    • MDL: MFCD18527751
    • Inchi: 1S/C13H14N2O/c1-9-7-10(2)15-13(14-9)12-5-3-11(8-16)4-6-12/h3-7,16H,8H2,1-2H3
    • InChI Key: OKLMKGVBZKRDNC-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=CC=1)C1N=C(C)C=C(C)N=1

Computed Properties

  • Exact Mass: 214.11100
  • Monoisotopic Mass: 214.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46Ų

Experimental Properties

  • PSA: 46.01000
  • LogP: 2.25270

Benzenemethanol,4-(4,6-dimethyl-2-pyrimidinyl)- Pricemore >>

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